3-fluoro-N-[(1-naphthylamino)carbonothioyl]benzamide

• IUPAC Name: 3-fluoro-N-(naphthalen-1-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C18H13FN2OS/c19-14-8-3-7-13(11-14)17(22)21-18(23)20-16-10-4-6-12-5-1-2-9-15(12)16/h1-11H,(H2,20,21,22,23)
• InChI Key: HBYWNMYFGWTXRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=S)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C18H13FN2OS
• Molecular Weight: 324.4 g/mol

Description

3-fluoro-N-[(1-naphthylamino)carbonothioyl]benzamide is a chemical compound that has attracted the attention of scientists due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[(1-naphthylamino)carbonothioyl]benzamide is not fully understood, but it is believed to involve the inhibition of specific enzymes. For example, it has been shown to inhibit the activity of carbonic anhydrase by binding to the active site of the enzyme and preventing the conversion of carbon dioxide to bicarbonate ion. Similarly, it has been shown to inhibit the activity of urease by binding to the active site of the enzyme and preventing the hydrolysis of urea to ammonia and carbon dioxide.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on its mechanism of action. For example, inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ion, which can affect the pH balance in various tissues and organs. Inhibition of urease can lead to a decrease in the production of ammonia, which can affect nitrogen metabolism and excretion.

Advantages and Limitations for Lab Experiments

One advantage of using 3-fluoro-N-[(1-naphthylamino)carbonothioyl]benzamide in lab experiments is its potency as an enzyme inhibitor, which can make it useful for studying various physiological processes. However, one limitation is that its mechanism of action may not be fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-fluoro-N-[(1-naphthylamino)carbonothioyl]benzamide. One direction is to further investigate its potential as an anti-cancer agent, particularly in combination with other drugs. Another direction is to explore its potential as an inhibitor of other enzymes, as well as its potential applications in other fields, such as materials science. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis for use in drug discovery.

Synthesis Methods

The synthesis of 3-fluoro-N-[(1-naphthylamino)carbonothioyl]benzamide involves the reaction of 3-fluorobenzoyl chloride with 1-naphthylamine in the presence of a base, followed by the reaction of the resulting intermediate with carbon disulfide and a suitable amine.

Scientific Research Applications

3-fluoro-N-[(1-naphthylamino)carbonothioyl]benzamide has been studied for its potential applications in medicinal chemistry, particularly as a scaffold for the development of new drugs. It has been shown to exhibit potent inhibitory activity against certain enzymes, including carbonic anhydrase and urease, which are involved in various physiological processes. Additionally, it has been investigated for its potential as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells.